1-ethyl-N-((5-(furan-3-yl)pyridin-3-yl)methyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H20N4O3/c1-3-26-12-19(20(27)18-5-4-14(2)25-21(18)26)22(28)24-10-15-8-17(11-23-9-15)16-6-7-29-13-16/h4-9,11-13H,3,10H2,1-2H3,(H,24,28)
• InChI Key: CTOUXAKOYAWKIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=CC(=CN=C3)C4=COC=C4
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol
• CAS No.: 2034314-04-8

Description

The compound “1-ethyl-N-((5-(furan-3-yl)pyridin-3-yl)methyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide” is mentioned in a patent titled "Acetyl-coa synthetase 2 (acss2) inhibitors and methods using same". The patent discusses the use of certain compounds as inhibitors of acetyl-coa synthetase 2 (acss2), which could potentially be used in cancer treatment.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research on compounds similar to the specified chemical structure has shown significant applications in the development of antibacterial agents. For instance, compounds with amino- and/or hydroxy-substituted cyclic amino groups at C-7, synthesized from 1-substituted 7-chloro-, and 7-(ethylsulfonyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids and their ethyl esters with cyclic amines, have demonstrated promising in vitro and in vivo antibacterial activities, warranting further biological studies (Egawa et al., 1984).

Heterocyclic Chemistry

The synthesis of novel pyridine and naphthyridine derivatives has been a topic of interest in heterocyclic chemistry, where compounds like 2-[1-(Furan- or thiophen-2-yl)ethylidene)malononitriles undergo reactions to afford various naphthyridine derivatives with potential applications in drug development and material sciences (Abdelrazek et al., 2010).

Luminescence and Metal Complexes

The study of naphthoquinone-based chemosensors for transition metal ions has revealed that compounds with 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione structures exhibit remarkable selectivity towards Cu2+ ions in methanol or methanol–water mixtures. These findings highlight the potential of such compounds in the development of chemosensors and luminescent materials (Gosavi-Mirkute et al., 2017).

Metal-Organic Frameworks (MOFs)

Research on carboxylate-assisted ethylamide metal–organic frameworks has demonstrated the synthesis and structural analysis of frameworks with potential applications in catalysis, gas storage, and separation technologies. These frameworks exhibit unique topologies and luminescence properties, making them of interest for various scientific and industrial applications (Sun et al., 2012).